Cas no 898756-05-3 (2-[8-(1,4-Dioxa-8-azaspiro[4.5]decyl)methyl]-4'-fluorobenzophenone)

2-[8-(1,4-Dioxa-8-azaspiro[4.5]decyl)methyl]-4'-fluorobenzophenone structure
898756-05-3 structure
Product Name:2-[8-(1,4-Dioxa-8-azaspiro[4.5]decyl)methyl]-4'-fluorobenzophenone
CAS No:898756-05-3
MF:C21H22FNO3
MW:355.40268945694
MDL:MFCD03842707
CID:868273
PubChem ID:24725367
Update Time:2025-04-19

2-[8-(1,4-Dioxa-8-azaspiro[4.5]decyl)methyl]-4'-fluorobenzophenone Chemical and Physical Properties

Names and Identifiers

    • [2-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl]-(4-fluorophenyl)methanone
    • 2-[8-(1,4-DIOXA-8-AZASPIRO[4.5]DECYL)METHYL]-4'-FLUOROBENZOPHENONE
    • MFCD03842707
    • {2-[(1,4-Dioxa-8-azaspiro[4.5]decan-8-yl)methyl]phenyl}(4-fluorophenyl)methanone
    • 898756-05-3
    • A916812
    • DTXSID30643762
    • AKOS016020774
    • (2-(1,4-Dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl)(4-fluorophenyl)methanone
    • [2-(1,4-Dioxa-8-azaspiro[4.5]dec-8-ylmethyl)phenyl](4-fluorophenyl)methanone
    • 2-[8-(1,4-Dioxa-8-azaspiro[4.5]decyl)methyl]-4'-fluorobenzophenone
    • MDL: MFCD03842707
    • Inchi: 1S/C21H22FNO3/c22-18-7-5-16(6-8-18)20(24)19-4-2-1-3-17(19)15-23-11-9-21(10-12-23)25-13-14-26-21/h1-8H,9-15H2
    • InChI Key: KTMVVXNZILLJMK-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C(C1=CC=CC=C1CN1CCC2(CC1)OCCO2)=O

Computed Properties

  • Exact Mass: 355.15800
  • Monoisotopic Mass: 355.15837173g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 476
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 38.8Ų

Experimental Properties

  • Density: 1.27
  • Boiling Point: 509.4°C at 760 mmHg
  • Flash Point: 261.9°C
  • Refractive Index: 1.607
  • PSA: 38.77000
  • LogP: 3.33350
  • Vapor Pressure: 0.0±1.3 mmHg at 25°C

2-[8-(1,4-Dioxa-8-azaspiro[4.5]decyl)methyl]-4'-fluorobenzophenone Security Information

2-[8-(1,4-Dioxa-8-azaspiro[4.5]decyl)methyl]-4'-fluorobenzophenone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
205357-1g
2-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]-4'-fluorobenzophenone
898756-05-3 97%
1g
£540.00 2022-03-01
Fluorochem
205357-2g
2-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]-4'-fluorobenzophenone
898756-05-3 97%
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£1013.00 2022-03-01
Fluorochem
205357-5g
2-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]-4'-fluorobenzophenone
898756-05-3 97%
5g
£2025.00 2022-03-01
Chemenu
CM218319-1g
(2-(1,4-Dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl)(4-fluorophenyl)methanone
898756-05-3 95%
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abcr
AB365382-1 g
2-[8-(1,4-Dioxa-8-azaspiro[4.5]decyl)methyl]-4'-fluorobenzophenone, 97%; .
898756-05-3 97%
1 g
€932.90 2023-07-19
Chemenu
CM218319-1g
(2-(1,4-Dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl)(4-fluorophenyl)methanone
898756-05-3 95%
1g
$409 2021-08-04
Chemenu
CM218319-5g
(2-(1,4-Dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl)(4-fluorophenyl)methanone
898756-05-3 95%
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D876650-1g
2-[8-(1,4-Dioxa-8-azaspiro[4.5]decyl)methyl]-4'-fluorobenzophenone
898756-05-3 97%
1g
¥5,624.00 2022-01-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D876650-2g
2-[8-(1,4-Dioxa-8-azaspiro[4.5]decyl)methyl]-4'-fluorobenzophenone
898756-05-3 97%
2g
¥9,342.00 2022-01-10
abcr
AB365382-2 g
2-[8-(1,4-Dioxa-8-azaspiro[4.5]decyl)methyl]-4'-fluorobenzophenone, 97%; .
898756-05-3 97%
2 g
€1,677.00 2023-07-19
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